N1-(2-morpholino-2-(naphthalen-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C23H25N3O3S/c27-22(24-15-18-7-4-14-30-18)23(28)25-16-21(26-10-12-29-13-11-26)20-9-3-6-17-5-1-2-8-19(17)20/h1-9,14,21H,10-13,15-16H2,(H,24,27)(H,25,28)
• InChI Key: MMKDPCHQOUVQCJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NCC2=CC=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• CAS No.: 941872-25-9

Description

N1-(2-morpholino-2-(naphthalen-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C23H25N3O3S and its molecular weight is 423.53. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Sigma 1 Receptor Antagonism

Research indicates that compounds structurally related to N1-(2-morpholino-2-(naphthalen-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide, such as E-52862 (S1RA), function as selective sigma 1 receptor (σ1R) antagonists. These compounds have shown efficacy in nociceptive and neuropathic pain models, suggesting potential therapeutic applications in pain management Díaz et al., 2012.

Anti-Viral Activities

Studies have also explored the synthesis and antiviral activities of derivatives, showcasing the potential of such compounds against various viral strains, highlighting their significance in the development of new antiviral drugs Flefel et al., 2014.

Chemical Synthesis and Material Science

Catalysis

The discovery of N-(naphthalen-1-yl)-N'-alkyl oxalamide ligands has enabled Cu-catalyzed aryl amination reactions with high turnovers, presenting a significant advancement in the field of catalysis and organic synthesis. This demonstrates the role of such compounds in facilitating efficient and low-cost synthesis of aryl amines Gao et al., 2017.

Sensing and Imaging

Naphthalene and thiophene derivatives have been used as chemosensors for metal ions, showcasing their utility in environmental monitoring and biochemical applications. For instance, a naphthalene-thiophene hybrid molecule has been developed as a fluorescent AND logic gate for detecting Zn2+ and OAc- ions, with potential applications in cell imaging Karak et al., 2013.